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Compound of Interest

Compound Name: Clomoxir

CAS No.: 88431-47-4

Cat. No.: B1212038

Get Quote

Abstract
Clomoxir (2-[5-(4-chlorophenyl)pentyl]oxirane-2-carboxylic acid), often utilized as its sodium

salt or ethyl ester (POCA), is a potent, irreversible inhibitor of Carnitine Palmitoyltransferase I

(CPT1). By blocking the transport of long-chain fatty acids into the mitochondria, Clomoxir is a

critical tool for studying fatty acid oxidation (FAO) and metabolic flexibility. This guide provides

a validated protocol for solubilizing Clomoxir in Dimethyl Sulfoxide (DMSO), preparing stable

stock solutions, and executing precise in vitro treatments without compromising cellular

viability.

Introduction & Mechanism of Action
Clomoxir functions as a suicide inhibitor of CPT1, the rate-limiting enzyme in mitochondrial

-oxidation. It covalently binds to the catalytic site of CPT1, preventing the formation of acyl-
carnitines from acyl-CoAs. This inhibition forces cells to shift their metabolic dependency from
fatty acids to glucose or glutamine, making it a vital compound for research into cardiac
ischemia, diabetes, and cancer metabolism.
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Mechanism of Action (CPT1 Inhibition)
The following diagram illustrates the specific blockade point of Clomoxir within the

mitochondrial import pathway.
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Figure 1: Clomoxir irreversibly inhibits CPT1, preventing Acyl-CoA conversion to Acyl-Carnitine

and halting mitochondrial fatty acid uptake.[1]

Chemical & Physical Properties
Understanding the specific form of Clomoxir you possess is critical for accurate molarity

calculations. The free acid is hydrophobic, while the sodium salt is more amphiphilic.

Property Clomoxir (Free Acid) Clomoxir (Sodium Salt)

CAS Number 88431-47-4 88431-47-4 (Salt form)

Molecular Formula C₁₄H₁₇ClO₃ C₁₄H₁₆ClNaO₃

Molecular Weight 268.74 g/mol 290.72 g/mol

Solubility (DMSO) ~25 mg/mL (High) ~10 mg/mL (Moderate)

Solubility (Water) Insoluble ~10 mg/mL (with sonication)

Appearance White to off-white solid White crystalline solid

Critical Note: Always check the label of your specific vial. If you have the Sodium Salt, use the

MW of 290.72 for calculations. If you have the Ethyl Ester (Etomoxir is often sold this way), the

MW will differ further. The protocol below assumes Clomoxir Free Acid or Sodium Salt

solubilized in DMSO.

Solubility & Stock Preparation Protocol
Why DMSO?
While the sodium salt of Clomoxir is water-soluble, DMSO (Dimethyl Sulfoxide) is the

preferred solvent for stock solutions in cell biology for three reasons:

Sterility: DMSO is bacteriostatic at high concentrations.
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Stability: Hydrolysis of the oxirane ring (the active moiety) is minimized in anhydrous DMSO

compared to aqueous buffers.

Consistency: It ensures complete solubilization of hydrophobic free acid contaminants.

Protocol: Preparation of 10 mM Stock Solution
Target Concentration: 10 mM (10 mmol/L) Volume: 1.0 mL

Materials
Clomoxir (Solid)[2][3]

Anhydrous DMSO (Sigma-Aldrich or equivalent, cell culture grade, ≥99.9%)

Vortex mixer

Amber glass vials or foil-wrapped polypropylene tubes (protect from light)

Step-by-Step Procedure
Calculate Mass:

For Free Acid (MW 268.74): Weigh 2.69 mg.

For Sodium Salt (MW 290.72): Weigh 2.91 mg.

Add Solvent: Add 1.0 mL of sterile, anhydrous DMSO to the vial containing the powder.

Pro-Tip: If weighing exactly 5 mg of Free Acid, add 1.86 mL of DMSO to achieve 10 mM.

Solubilize: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.

Troubleshooting: If particulates remain, warm the solution to 37°C in a water bath for 5

minutes and vortex again.

Aliquot & Store: Dispense into 50–100 µL aliquots in sterile microcentrifuge tubes.

Storage: -20°C (stable for 3–6 months) or -80°C (stable for >1 year).
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Freeze-Thaw: Avoid more than 3 freeze-thaw cycles.

Stability Verification
Clomoxir contains an epoxide (oxirane) ring which is reactive.[4]

Visual Check: If the DMSO stock turns yellow or precipitates upon thawing, discard it.

Functional Check: Run a positive control (e.g., measuring Etomoxir-sensitive respiration via

Seahorse assay) if the stock is older than 6 months.

In Vitro Application Protocol
Dilution Strategy
To treat cells, you must dilute the DMSO stock into culture media. The final DMSO

concentration in the well must not exceed 0.5% (v/v), and ideally should be kept below 0.1% to

avoid vehicle toxicity.

Workflow Diagram: Stock to Assay
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Figure 2: Serial dilution strategy to ensure accuracy and minimize pipetting errors.

Dosage Guidelines
Typical IC50 (CPT1): ~1–10 µM depending on cell type.

Recommended Screening Range: 1 µM, 10 µM, 50 µM.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1212038/docs?utm_src=pdf-body#application-note-clomoxir-solubility-reconstitution-in-dmso
https://cdn.caymanchem.com/cdn/insert/11969.pdf
https://www.benchchem.com/product/b1212038/docs?utm_src=pdf-body-img#application-note-clomoxir-solubility-reconstitution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Dose Warning: Concentrations >100 µM may cause off-target effects (e.g.,

mitochondrial membrane depolarization) unrelated to CPT1 inhibition.

Experimental Protocol: Fatty Acid Oxidation Inhibition
Seed Cells: Plate cells (e.g., HepG2, cardiomyocytes) and allow them to adhere overnight.

Starvation (Optional): Incubate cells in serum-free or low-glucose media for 4–12 hours to

prime fatty acid metabolism.

Prepare Working Solution:

Thaw 10 mM DMSO stock.

Dilute 1:1000 directly into pre-warmed culture media to achieve 10 µM.

Resulting DMSO concentration: 0.1% (Safe).

Treatment: Aspirate old media and add the Clomoxir-containing media.

Incubation: Incubate for 1–24 hours. (Irreversible inhibition occurs rapidly, often within 1–2

hours).

Assay: Proceed to downstream assays (e.g., Seahorse XF Palmitate Oxidation Test, C14-

Palmitate uptake).

Troubleshooting & Best Practices
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Issue Probable Cause Corrective Action

Precipitation in Media
Stock concentration too high or

rapid addition.

Pre-dilute stock in a small

volume of media (intermediate

step) before adding to the bulk

volume. Vortex media

immediately after addition.

Cell Death in Controls DMSO toxicity.

Ensure final DMSO is <0.5%.

Include a "Vehicle Only"

control with the exact same %

of DMSO.

No Inhibition Observed Hydrolysis of epoxide ring.

Use fresh stock. Ensure stock

was stored anhydrously. Verify

CPT1 expression in your cell

line.

High Variability Clomoxir adhering to plastics.

Clomoxir is lipophilic. Use low-

binding pipette tips and glass

vials for intermediate dilutions

if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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